Cas no 865162-99-8 (4-acetyl-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-acetyl-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865162-99-8
• MF: C₂₀H₁₉FN₂O₃S
• MW: 386.439867258072
• CID: 5818648
• PubChem ID: 3608467
• Update Time: 2025-07-13

4-acetyl-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• (Z)-4-acetyl-N-(3-(2-ethoxyethyl)-6-fluorobenzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, 4-acetyl-N-[3-(2-ethoxyethyl)-6-fluoro-2(3H)-benzothiazolylidene]-
• AKOS024606091
• 865162-99-8
• 4-acetyl-N-[(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• F1359-2542
• 4-acetyl-N-[3-(2-ethoxyethyl)-6-fluoro-1,3-benzothiazol-2-ylidene]benzamide
• 4-acetyl-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

• Inchi： 1S/C20H19FN2O3S/c1-3-26-11-10-23-17-9-8-16(21)12-18(17)27-20(23)22-19(25)15-6-4-14(5-7-15)13(2)24/h4-9,12H,3,10-11H2,1-2H3
• InChI Key： DFJFDGGTMSABGS-UHFFFAOYSA-N
• SMILES： C(N=C1N(CCOCC)C2=CC=C(F)C=C2S1)(=O)C1=CC=C(C(C)=O)C=C1

Computed Properties

• Exact Mass: 386.11004181g/mol
• Monoisotopic Mass: 386.11004181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 557.9±60.0 °C(Predicted)
• pka: -2.45±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-acetyl-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 4-acetyl-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865162-99-8) in Modern Chemical and Pharmaceutical Research

4-acetyl-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, identified by its CAS number 865162-99-8, represents a significant compound in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including an acetyl moiety, a fluoro substituent, and a dihydro-1,3-benzothiazole core, contributes to its unique chemical properties and reactivity. Such structural features are often exploited in the design of bioactive molecules aimed at modulating biological pathways relevant to human health.

The 4-acetyl-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide structure is a testament to the sophistication of modern synthetic organic chemistry. The benzamide group and the dihydro-benzothiazole scaffold are particularly noteworthy, as they are frequently encountered in pharmacophores associated with therapeutic effects. The fluoro substitution at the 6-position of the benzothiazole ring is particularly interesting, as fluorine atoms can significantly influence metabolic stability and binding affinity in drug molecules. This compound exemplifies how strategic functionalization can yield molecules with enhanced pharmacological profiles.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. The dihydro-1,3-benzothiazole core is known for its presence in various bioactive natural products and synthetic drugs. For instance, derivatives of this scaffold have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of the (2Z)-double bond in the amide side chain adds another layer of complexity to the molecule's behavior, potentially influencing its conformational preferences and interactions with biological targets.

The acetyl group at the 4-position of the benzamide moiety is another critical feature that can modulate the compound's reactivity and biological activity. Acetyl groups are commonly found in pharmaceuticals and natural products, often serving as points for further derivatization or playing a role in post-translational modifications within biological systems. The combination of these functional groups in 4-acetyl-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide suggests a molecule with multifaceted potential applications.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The ethoxyethyl side chain at the 3-position introduces an aliphatic extension that can influence solubility and membrane permeability—key factors in drug bioavailability. Furthermore, the presence of both fluoro and ethoxy substituents allows for fine-tuning of physicochemical properties through structural modifications. Such flexibility is highly valued in medicinal chemistry pipelines where optimizing pharmacokinetic profiles is paramount.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like 4-acetyl-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide. Molecular docking studies have been instrumental in predicting binding interactions with target proteins. For example, virtual screening has identified this compound as a potential inhibitor of enzymes involved in inflammatory pathways. Such findings align with current trends toward developing targeted therapies that modulate specific disease mechanisms.

The synthesis of this compound also highlights the importance of green chemistry principles in modern pharmaceutical research. Efficient synthetic routes that minimize waste and hazardous byproducts are increasingly favored. Techniques such as catalytic asymmetric synthesis have been employed to construct complex heterocycles like the dihydro-benzothiazole core with high enantioselectivity. These methods not only improve sustainability but also enhance scalability for industrial production.

In conclusion,4-acetyl-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865162-99-8) stands out as a promising candidate for further exploration in chemical biology and drug discovery. Its intricate structure and strategic functionalization make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies,this compound will undoubtedly play a significant role in shaping future advances in medicinal chemistry.